Cas no 7274-08-0 (20:3 Cholesteryl ester)

20:3 Cholesteryl ester structure

Product name:20:3 Cholesteryl ester

CAS No:7274-08-0

MF:C₄₇H₇₈O₂

MW:675.12103509903

CID:977472

PubChem ID:14274976

20:3 Cholesteryl ester Chemical and Physical Properties

Names and Identifiers

- [(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] (8Z,11Z,14Z)-icosa-8,11,14-trienoate
- Cholesteryl eicosatrienoic acid
- [(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclope
- 20:3 Cholesteryl ester
- CE(20:3)
- CE(20:3(8Z,11Z,14Z))
- CE 20:3
- LMST01020013
- Cholesteryl 8,11,14-Eicosatrienoate
- cholesteryl (8Z,11Z,14Z)-eicosatrienoate
- cholesteryl (8Z,11Z,14Z)-icosa-8,11,14-trienoate
- cholest-5-en-3beta-yl (8Z,11Z,14Z-eicosatrienoate)
- AKOS040756198
- CHEBI:84346
- DTXSID101188151
- Cholesteryl Homo-?-Linolenate
- (3beta)-cholest-5-en-3-yl (8Z,11Z,14Z)-icosa-8,11,14-trienoate
- cholesteryl all-cis-icosa-8,11,14-trienoate
- (3beta)-Cholest-5-en-3-yl (8Z,11Z,14Z)-8,11,14-eicosatrienoate
- 7274-08-0
- Q27157695
- Cholesteryl Homo-??-Linolenate
- (3I(2))-Cholest-5-en-3-yl (8Z,11Z,14Z)-8,11,14-eicosatrienoate
- HY-113448
- CS-0059591
- Inchi： 1S/C47H78O2/c1-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-27-45(48)49-40-32-34-46(5)39(36-40)28-29-41-43-31-30-42(38(4)26-24-25-37(2)3)47(43,6)35-33-44(41)46/h11-12,14-15,17-18,28,37-38,40-44H,7-10,13,16,19-27,29-36H2,1-6H3/b12-11-,15-14-,18-17-/t38-,40+,41+,42-,43+,44+,46+,47-/m1/s1
- InChI Key： MLPRJPSMAFZPLA-BBFGHUFCSA-N
- SMILES： O(C(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])/C(/[H])=C(/[H])\C([H])([H])/C(/[H])=C(/[H])\C([H])([H])/C(/[H])=C(/[H])\C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O)[C@@]1([H])C([H])([H])C([H])([H])[C@@]2(C([H])([H])[H])C(C1([H])[H])=C([H])C([H])([H])[C@]1([H])[C@]2([H])C([H])([H])C([H])([H])[C@]2(C([H])([H])[H])[C@@]([H])([C@]([H])(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])C([H])([H])C([H])([H])[C@]21[H]

Computed Properties

Exact Mass: 674.60018173 g/mol
Monoisotopic Mass: 674.60018173 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 49
Rotatable Bond Count: 22
Complexity: 1090
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 8
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 3
Undefined Bond Stereocenter Count: 0
Molecular Weight: 675.1
Topological Polar Surface Area: 26.3
XLogP3: 16.3

20:3 Cholesteryl ester Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci70760-25mg	Cholesteryl Homo-γ-Linolenate	7274-08-0	98%	25mg	￥5960.00	2022-04-26
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci70760-1mg	Cholesteryl Homo-γ-Linolenate	7274-08-0	98%	1mg	￥377.00	2022-04-26
Larodan	64-2013-7-25mg	Cholesteryl 8,11,14-Eicosatrienoate	7274-08-0	>99%	25mg	€69.00	2025-03-07
A2B Chem LLC	AH38372-10mg	[(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] (8Z,11Z,14Z)-icosa-8,11,14-trienoate	7274-08-0	≥98%	10mg	$219.00	2024-04-19
A2B Chem LLC	AH38372-25mg	[(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] (8Z,11Z,14Z)-icosa-8,11,14-trienoate	7274-08-0	≥98%	25mg	$480.00	2024-04-19
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci70760-5mg	Cholesteryl Homo-γ-Linolenate	7274-08-0	98%	5mg	￥1594.00	2022-04-26
1PlusChem	1P00FUCK-25mg	[(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] (8Z,11Z,14Z)-icosa-8,11,14-trienoate	7274-08-0	≥98%	25mg	$648.00	2024-04-21
1PlusChem	1P00FUCK-1mg	[(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] (8Z,11Z,14Z)-icosa-8,11,14-trienoate	7274-08-0	≥98%	1mg	$72.00	2024-04-21
1PlusChem	1P00FUCK-10mg	[(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] (8Z,11Z,14Z)-icosa-8,11,14-trienoate	7274-08-0	≥98%	10mg	$306.00	2024-04-21
A2B Chem LLC	AH38372-1mg	[(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] (8Z,11Z,14Z)-icosa-8,11,14-trienoate	7274-08-0	≥98%	1mg	$29.00	2024-04-19